N-benzyl-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• IUPAC Name: N-benzyl-2-[2-(4-methylphenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• InChI: InChI=1S/C21H23N5O2/c1-15-7-9-17(10-8-15)18-11-19-21(28)25(23-14-26(19)24-18)13-20(27)22-12-16-5-3-2-4-6-16/h2-10,14,18-19,24H,11-13H2,1H3,(H,22,27)
• InChI Key: ULPVLMDJRYFNDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC3C(=O)N(N=CN3N2)CC(=O)NCC4=CC=CC=C4
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol
• CAS No.: 1351842-20-0

Description

“N-benzyl-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide” is a compound that has been studied for its potential as a CDK2 inhibitor, which makes it a potential candidate for cancer treatment. The compound is part of a set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds.

Synthesis Analysis

The synthesis of this compound involves the design and creation of new pyrazolo[3,4-d]pyrimidine and its glycosyl amino derivatives, as well as the thioxo-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine compounds and the thioglycoside derivatives. The exact method of synthesis is not specified in the available resources.

Scientific Research Applications

Synthesis and Biological Activity

• N-benzyl-2-[2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide and its derivatives have been synthesized and evaluated for their anticancer and antimicrobial activities. Studies have found that some of these compounds possess notable anticancer and antimicrobial properties (Riyadh, Kheder, & Asiry, 2013).

Chemical Synthesis and Characterization

• The chemical synthesis of these compounds involves reactions with various aromatic aldehydes, leading to the formation of various structurally diverse derivatives. These synthesized compounds are characterized using spectroscopic methods like 1H NMR and IR, ensuring their structural integrity and purity (Panchal & Patel, 2011).

Chemical Properties and Reactions

• The compound has also been utilized in the synthesis of various heterocycles, including pyridones and pyrazolo[2,3-a]pyrimidines. These reactions often involve treatments with different reagents, showcasing the compound’s versatility in chemical synthesis (Farag, Dawood, & Elmenoufy, 2004).

Antimicrobial and Antifungal Activities

• Various derivatives of this compound have been synthesized and tested for their antimicrobial and antifungal activities. Research has shown that some derivatives exhibit significant activity against a range of microorganisms, highlighting their potential in developing new antimicrobial agents (Hassan, 2013).

Insecticidal Applications

• Research has also explored the insecticidal properties of compounds derived from this compound. Studies have indicated effectiveness against agricultural pests like the cotton leafworm, suggesting potential agricultural applications (Soliman, El Salam, Fadda, & Abdelmotaal, 2020).